Cas no 1251449-76-9 (3-5-(methylcarbamoyl)pyridin-3-ylprop-2-enoic acid)

• Product Name: 3-5-(methylcarbamoyl)pyridin-3-ylprop-2-enoic acid
• CAS No: 1251449-76-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4726888
• PubChem ID: 52326739
• Update Time: 2025-06-08

3-5-(methylcarbamoyl)pyridin-3-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(methylcarbamoyl)pyridin-3-yl]prop-2-enoic acid
• Z1815157392
• CID 61544349
• 3-(5-(Methylcarbamoyl)pyridin-3-yl)acrylic acid
• 2-Propenoic acid, 3-[5-[(methylamino)carbonyl]-3-pyridinyl]-
• 3-5-(methylcarbamoyl)pyridin-3-ylprop-2-enoic acid

• Inchi： 1S/C10H10N2O3/c1-11-10(15)8-4-7(5-12-6-8)2-3-9(13)14/h2-6H,1H3,(H,11,15)(H,13,14)
• InChI Key： SVAJWAAMEJAMEZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=C(C=CC(=O)O)C=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• Topological Polar Surface Area: 79.3

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 451.7±35.0 °C(Predicted)
• pka: 3.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3-5-(methylcarbamoyl)pyridin-3-ylprop-2-enoic acid

3-5-(Methylcarbamoyl)pyridin-3-ylprop-2-enoic Acid (CAS No. 1251449-76-9): An Overview of Its Properties and Applications

3-5-(Methylcarbamoyl)pyridin-3-ylprop-2-enoic acid (CAS No. 1251449-76-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3-5-(Methylcarbamoyl)pyridin-3-ylprop-2-enoic acid is a heterocyclic compound characterized by a pyridine ring substituted with a methylcarbamoyl group and a propenoic acid moiety. The molecular formula of this compound is C₁₀H₁₀N₂O₃, with a molecular weight of approximately 206.19 g/mol. The compound exhibits several notable physical properties, including its solubility in polar solvents such as water and ethanol, which makes it suitable for various biochemical assays and pharmaceutical formulations.

The chemical structure of 3-5-(methylcarbamoyl)pyridin-3-ylprop-2-enoic acid confers it with specific functional groups that contribute to its reactivity and biological activity. The presence of the carboxylic acid group allows for the formation of salts and esters, which can be used to enhance its solubility and bioavailability. Additionally, the pyridine ring provides aromatic stability and can participate in various chemical reactions, such as nucleophilic substitution and electrophilic aromatic substitution.

Synthesis Methods

The synthesis of 3-5-(methylcarbamoyl)pyridin-3-ylprop-2-enoic acid has been explored using several approaches, each with its own advantages and limitations. One common method involves the reaction of 5-bromopyridine with an appropriate acrylate derivative followed by amidation with methylamine. This multi-step process typically yields high purity products but may require rigorous purification steps to remove by-products.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Heck reaction. These methods offer improved yields and milder reaction conditions, making them more suitable for large-scale production. Recent advancements in catalytic chemistry have further optimized these processes, reducing the environmental impact and cost of synthesis.

Biological Activities

3-5-(Methylcarbamoyl)pyridin-3-ylprop-2-enoic acid has been investigated for its potential therapeutic applications due to its ability to modulate various biological pathways. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory effects, 3-5-(methylcarbamoyl)pyridin-3-ylprop-2-enoic acid has also been studied for its anticancer properties. Research has demonstrated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activation of the PI3K/Akt pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 3-5-(methylcarbamoyl)pyridin-3-ylprop-2-enoic acid has been evaluated in several preclinical studies, with promising results. However, further clinical trials are necessary to validate its safety and efficacy in human subjects. Current research efforts are focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and reduce potential side effects.

In a recent phase I clinical trial, 3-5-(methylcarbamoyl)pyridin-3-ylprop-2-enoic acid was administered to patients with advanced solid tumors. The trial demonstrated that the compound was well-tolerated at various dose levels, with no significant adverse events reported. Preliminary data also suggested antitumor activity in some patients, warranting further investigation in larger clinical trials.

Conclusion

3-5-(Methylcarbamoyl)pyridin-3-ylprop-2-enonic acid (CAS No. 1251449-76-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with valuable physical properties and biological activities, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action, optimize its synthesis methods, and evaluate its safety and efficacy in clinical settings.